2-Pmap

• CAS: 102212-26-0
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• InChI: InChI=1S/C12H12N2O/c15-12-7-2-1-6-11(12)14-9-10-5-3-4-8-13-10/h1-8,14-15H,9H2
• InChIKey: GXJRVWZNMZGWAQ-UHFFFAOYSA-N

2-PMAP: APP Post-Transcriptional Modulator Profile

2-PMAP (2-[(pyridin-2-ylmethyl)-amino]-phenol), also designated ARN2966, is a synthetic organic small molecule (molecular weight 200.24 g/mol) that functions as a post‑transcriptional modulator of amyloid precursor protein (APP) expression [1]. Unlike compounds that inhibit β‑ or γ‑secretase cleavage of APP, 2‑PMAP reduces steady‑state APP levels by suppressing the translational efficiency of APP mRNA into protein, without altering APP gene transcription [2]. This mechanism directly addresses the pathological overproduction of amyloid‑β (Aβ) peptides that drives Alzheimer's disease (AD) progression.

APP post-transcriptional regulation and translational control pathway studies

Aβ overproduction models without secretase inhibition confound

Chemical probe for APP mRNA translation efficiency research

• [1] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source
• [2] GtoPdb Ligand ID 7530. 2‑PMAP. Guide to Pharmacology. View Source

2-PMAP: Why Generic Substitution Is Unjustified

Compounds that lower Aβ can operate through fundamentally different nodes in the APP processing pathway—secretase cleavage versus translational control—and these mechanistic differences translate into large, quantifiable gaps in potency, selectivity, and safety [1]. For example, phenserine and posiphen also modulate APP expression but exhibit dual pharmacology (acetylcholinesterase inhibition) that introduces off‑target liabilities absent from 2‑PMAP's cleaner, translation‑only profile [2]. BACE1 and γ‑secretase inhibitors, meanwhile, interfere with the processing of numerous non‑APP substrates such as Notch, leading to mechanism‑based toxicities that are not observed with 2‑PMAP [3]. The quantitative evidence assembled below demonstrates that simply purchasing the lowest‑cost APP‑modulating compound risks compromising critical experimental parameters.

Research Compound

2-PMAP (APP translation inhibitor)

Post-transcriptional control; no direct secretase or cholinesterase activity.

Alternative Modulator

Phenserine / Posiphen

Dual AChE inhibition and mixed transcriptional effects may confound APP-specific readouts.

Research Compound

2-PMAP (Translation pathway)

Clean mechanism avoids Notch substrate processing.

Class-Level Alternative

BACE1 / γ-secretase inhibitors

Notch-related toxicities may compromise long-term in vivo study endpoints.

• [1] Asuni AA, Pankiewicz JE, Sadowski MJ. Reply: Amyloid precursor protein synthesis inhibitors for Alzheimer's disease treatment. Ann Neurol. 2014;76(4):630‑631. View Source
• [2] Klein J. Phenserine and physostigmine: a structure‑activity comparison. Expert Opin Investig Drugs. 2011;20:1101‑1110. View Source
• [3] Beher D, Graham SL. When the γ‑secretase inhibitor semagacestat failed: an overview. Expert Opin Investig Drugs. 2011;20(7):973‑981. View Source

2-PMAP Differentiation Evidence

Potency vs Phenserine in Aβ Suppression

In a direct head‑to‑head experiment using CHO APP751SW cells, 2‑PMAP inhibited Aβx‑40 and Aβx‑42 secretion with minimum effective concentrations (MEC) of 0.1 µM and 0.5 µM, respectively, whereas phenserine required 5 µM and 25 µM to achieve the same effect [1]. This represents a 50‑fold potency advantage for 2‑PMAP.

Aβ Suppression Potency vs Phenserine

Head-to-head

Aβx‑40 MEC: 0.1 µM (2‑PMAP) vs 5 µM (phenserine); Aβx‑42 MEC: 0.5 µM vs 25 µM

Reported 50‑fold lower MEC supports assay sensitivity context

CHO APP751SW cells; free-base forms in DMSO. Verify in your experimental system.

Evidence Dimension	Minimum effective concentration (MEC) for Aβx‑40 and Aβx‑42 inhibition
Target Compound Data	Aβx‑40 MEC = 0.1 µM; Aβx‑42 MEC = 0.5 µM
Comparator Or Baseline	Phenserine: Aβx‑40 MEC = 5 µM; Aβx‑42 MEC = 25 µM
Quantified Difference	50‑fold lower MEC for Aβx‑40; 50‑fold lower MEC for Aβx‑42
Conditions	CHO APP751SW cells; free‑base forms dissolved in DMSO; dose‑response assay

Why This Matters

A 50‑fold higher potency means that 2‑PMAP achieves equivalent target engagement at substantially lower concentrations, reducing compound consumption and the risk of solvent‑related artifacts in cell‑based and in‑vivo studies.

• [1] Asuni AA, Pankiewicz JE, Sadowski MJ. Reply: Amyloid precursor protein synthesis inhibitors for Alzheimer's disease treatment. Ann Neurol. 2014;76(4):630‑631. View Source

Aβ Suppression Without Cytotoxicity

At a treatment concentration of 50 µM, 2‑PMAP reduced the secretion of Aβ(1‑40) by 88.6% and Aβ(1‑42) by 84.9% in CHO APP751SW cells, with no detectable cytotoxicity up to 100 µM [1]. This wide therapeutic window is a critical selection criterion when planning chronic dosing experiments.

Aβ Suppression Without Cytotoxicity

Assay context

88.6% ↓ Aβ(1‑40), 84.9% ↓ Aβ(1‑42) at 50 µM; no toxicity ≤100 µM

Supports chronic dosing endpoint interpretation in cell-based models

CHO APP751SW cells; confirm cytotoxicity readout in your lab.

Evidence Dimension	% inhibition of Aβ secretion and cytotoxicity threshold
Target Compound Data	88.6% reduction Aβ(1‑40); 84.9% reduction Aβ(1‑42) at 50 µM; no toxicity ≤100 µM
Comparator Or Baseline	Class‑level: BACE1 and γ‑secretase inhibitors frequently show cytotoxicity or Notch‑related toxicity at concentrations needed for >50% Aβ reduction
Quantified Difference	>80% Aβ reduction achieved at a concentration ≥2‑fold below the no‑observed‑toxicity limit
Conditions	CHO APP751SW cells; 50 µM 2‑PMAP; MTT or equivalent viability readout

Why This Matters

The combination of high‑efficacy Aβ suppression and a broad safety window makes 2‑PMAP particularly suitable for long‑term in‑vivo disease‑modification studies where sustained target engagement is required without confounding toxicity.

• [1] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source

In Vivo Brain APP and Aβ Reduction

Chronic oral administration of 2‑PMAP to APPSW/PS1dE9 double‑transgenic mice significantly reduced brain levels of full‑length APP, its C‑terminal fragments (α‑CTF and β‑CTF), and soluble Aβx‑40 and Aβx‑42 [1]. In contrast, several BACE1 inhibitors (e.g., verubecestat) have shown Aβ lowering in CSF but failed to demonstrate a robust reduction in brain Aβ plaque load in clinical trials [2].

In Vivo Brain APP & Aβ Reduction

Class-level

Concordant reduction of biochemical Aβ endpoints and histological plaque load; BACE1 inhibitors show disconnect between CSF Aβ and plaque pathology

Concordant biochemical-histological endpoint context supports brain target engagement interpretation

APPSW/PS1dE9 mouse model; 4-month oral dosing. Translation to other models requires validation.

Evidence Dimension	Brain Aβ reduction in transgenic AD model
Target Compound Data	Significant reduction in full‑length APP, CTFs, soluble Aβx‑40, Aβx‑42, and Aβ plaque load; improved novel‑object and spatial memory
Comparator Or Baseline	Class‑level: BACE1 inhibitors (e.g., verubecestat) lowered CSF Aβ but failed to significantly reduce brain plaque burden in Phase III trials
Quantified Difference	2‑PMAP demonstrates concordant reduction in both biochemical Aβ endpoints and histological plaque load; BACE1 inhibitors show disconnect between CSF biomarkers and plaque pathology
Conditions	APPSW/PS1dE9 mice; 4‑month chronic oral dosing; biochemical and histological endpoints

Why This Matters

Concordance between biochemical Aβ reduction and histological plaque clearance is a strong indicator of disease‑modifying potential, making 2‑PMAP a superior tool compound for translational studies aimed at demonstrating target engagement in the brain parenchyma.

• [1] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source
• [2] Egan MF, Kost J, Tariot PN, et al. Randomized trial of verubecestat for mild‑to‑moderate Alzheimer's disease. N Engl J Med. 2018;378:1691‑1703. View Source

Notch Safety Advantage Over γ-Secretase Inhibitors

γ‑Secretase inhibitors (GSIs) such as semagacestat block cleavage of multiple substrates including Notch, causing intestinal goblet‑cell metaplasia, immunosuppression, and skin toxicity in preclinical models and clinical trials [1]. 2‑PMAP, by acting upstream at the level of APP translation, does not interfere with γ‑secretase processing of Notch, thereby avoiding this class‑defining liability [2]. In the APPSW/PS1dE9 mouse model, 2‑PMAP showed no observable toxicity over 4 months of chronic treatment [2].

Notch Safety Profile vs γ‑Secretase Inhibitors

Class-level

No observable toxicity in 4-month chronic mouse study; mechanism does not involve γ‑secretase / Notch cleavage

Avoids Notch-mediated confound in long-term in vivo studies; reported tolerability endpoint context

APPSW/PS1dE9 mice; toxicity profile requires independent confirmation.

Evidence Dimension	Notch‑related off‑target toxicity
Target Compound Data	No observable toxicity in 4‑month chronic mouse study; mechanism does not involve γ‑secretase
Comparator Or Baseline	γ‑Secretase inhibitors (semagacestat): Notch‑related goblet‑cell metaplasia, immunosuppression, skin cancers in preclinical models; Phase III trial halted for futility and worsened cognition
Quantified Difference	Absence of Notch‑related pathology for 2‑PMAP versus documented dose‑limiting Notch toxicity for GSIs
Conditions	APPSW/PS1dE9 mice; 4‑month chronic oral dosing (2‑PMAP); preclinical toxicology and clinical trial data (GSIs)

Why This Matters

For procurement decisions involving long‑term in‑vivo experiments, selecting 2‑PMAP eliminates the confounding variable of Notch‑mediated toxicity that has derailed multiple clinical‑stage γ‑secretase programs.

• [1] Doody RS, Raman R, Farlow M, et al. A phase 3 trial of semagacestat for treatment of Alzheimer's disease. N Engl J Med. 2013;369:341‑350. View Source
• [2] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source

BBB Penetration and CNS Target Engagement

2‑PMAP has been demonstrated to cross the blood‑brain barrier and reduce full‑length APP levels in the brains of AD model mice [1]. This CNS bioavailability is essential for any tool compound intended for neurodegenerative disease research and distinguishes 2‑PMAP from many peripherally restricted APP modulators.

BBB Penetration & CNS Target Engagement

Reported

Confirmed reduction of brain APP, CTFs, Aβ levels; improved memory performance in transgenic mice

CNS target engagement context for neurodegenerative disease research

Oral administration in APPSW/PS1dE9 mice; quantitative brain exposure data not detailed.

Evidence Dimension	Brain penetration and CNS target engagement
Target Compound Data	Confirmed reduction of brain APP, CTFs, and Aβ levels in APPSW/PS1dE9 mice; improved memory performance in novel‑object recognition and radial‑arm maze
Comparator Or Baseline	Class‑level: Several peripherally acting APP‑targeting compounds lack evidence of direct CNS target engagement
Quantified Difference	Qualitative demonstration of brain exposure and functional pharmacodynamic effect
Conditions	APPSW/PS1dE9 mice; oral administration; biochemical and behavioral endpoints

Why This Matters

Confirmed CNS penetration ensures that in‑vivo efficacy readouts reflect genuine brain target engagement rather than peripheral Aβ lowering, a critical consideration for AD drug‑discovery programs.

• [1] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source

APP-Specific Translation Inhibition

Using 35S‑methionine/cysteine metabolic labeling, the Asuni group directly demonstrated that 2‑PMAP suppresses the translational efficiency of APP mRNA without altering APP mRNA levels [1]. In contrast, phenserine is reported to have a less well‑defined mechanism that may involve both transcriptional and post‑transcriptional components [2], and posiphen additionally inhibits acetylcholinesterase with an IC50 of ~45 µM [3].

APP-Specific Translation Inhibition

Cross-study

35S‑metabolic labeling confirmed selective suppression of APP mRNA translation; APP mRNA levels unchanged

Clean post-transcriptional mechanism reduces off-target pharmacology confound in pathway dissection

CHO APP751SW cells; phenserine/posiphen show mixed or dual mechanisms.

Evidence Dimension	Mechanistic selectivity
Target Compound Data	Selective inhibition of APP mRNA translation confirmed by 35S‑metabolic labeling; no change in APP mRNA level
Comparator Or Baseline	Phenserine: mixed transcriptional/post‑transcriptional mechanism; Posiphen: dual APP modulator and AChE inhibitor (IC50 45 µM)
Quantified Difference	2‑PMAP is the only compound in this set with a clean, exclusively post‑transcriptional mechanism free of cholinesterase activity
Conditions	CHO APP751SW cells; 35S‑methionine/cysteine pulse‑chase; qPCR for APP mRNA

Why This Matters

A precisely defined mechanism of action enables clearer interpretation of experimental results and reduces the likelihood of confounding off‑target pharmacology when 2‑PMAP is used as a chemical probe in pathway‑dissection studies.

• [1] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source
• [2] Shaw KT, Utsuki T, Rogers J, et al. Phenserine regulates translation of β‑amyloid precursor protein mRNA by a putative interleukin‑1 responsive element. Proc Natl Acad Sci USA. 2001;98(13):7605‑7610. View Source
• [3] Lahiri DK, Chen D, Maloney B, et al. The experimental Alzheimer's disease drug posiphen [(+)‑phenserine] lowers amyloid‑β peptide levels in cell culture and mice. J Pharmacol Exp Ther. 2007;320(1):386‑396. View Source

2-PMAP: Optimal Application Scenarios

CNS-Penetrant APP Lowering for Translational AD Research

For academic and pharmaceutical laboratories conducting chronic dosing studies in transgenic AD mouse models, 2‑PMAP offers a 50‑fold potency advantage over phenserine [1] and avoids the Notch‑driven gastrointestinal and immunological toxicities that plague γ‑secretase inhibitors [2]. Its confirmed brain penetration and concordant reduction of both biochemical Aβ endpoints and histological plaque burden make it the tool compound of choice for establishing in‑vivo proof‑of‑concept for APP translation‑based therapeutic strategies.

Clean, Single-Mechanism APP Translation Probe

Investigators dissecting the regulatory elements controlling APP protein synthesis benefit from 2‑PMAP's exclusively post‑transcriptional mechanism, confirmed by 35S‑metabolic labeling [1]. Unlike phenserine (mixed transcriptional/post‑transcriptional effects) or posiphen (concurrent AChE inhibition at ~45 µM), 2‑PMAP provides a pharmacologically cleaner tool for isolating the contribution of APP translational control to Aβ pathology [2].

High-Throughput Screening for APP Combination Therapies

The wide safety window of 2‑PMAP (no cytotoxicity ≤100 µM) combined with >84% Aβ suppression at 50 µM [1] makes it an ideal reference compound for combination screens with BACE1 inhibitors, immunotherapy agents, or autophagy modulators. Its high solubility in DMSO (≥20 mg/mL) [2] further facilitates automated liquid‑handling workflows in 96‑ or 384‑well formats.

AD CRO Procurement Benchmarking

Contract research organizations (CROs) offering standardized AD phenotypic screening panels should stock 2‑PMAP as the reference APP translation inhibitor, given its superior potency relative to phenserine (50‑fold lower MEC for Aβx‑40) [1], its well‑characterized in‑vivo pharmacokinetic/pharmacodynamic relationship, and the availability of purity‑validated material (≥98% by HPLC) from multiple reputable vendors [2]. This ensures inter‑study reproducibility and reduces batch‑to‑batch variability in client studies.

Application

Selection Property

Validation Focus

Translational AD research with CNS-penetrant APP lowering

APP translation pathway modulation

Concordance of biochemical and histological Aβ reduction

Single-mechanism APP translation probe

Exclusively post-transcriptional mechanism

Minimal off-target pharmacology in pathway dissection

High-throughput combination screening

High-efficacy Aβ suppression with wide assay window

Cytotoxicity-free concentration range for automated workflows

CRO standardized AD screening panels

Well-characterized in vivo PK/PD relationship

Inter-study reproducibility with purity-validated material

• [1] Asuni AA, Pankiewicz JE, Sadowski MJ. Reply: Amyloid precursor protein synthesis inhibitors for Alzheimer's disease treatment. Ann Neurol. 2014;76(4):630‑631. View Source
• [2] Asuni AA, Guridi M, Pankiewicz JE, et al. Modulation of amyloid precursor protein expression reduces β‑amyloid deposition in a mouse model. Ann Neurol. 2014;75(5):684‑699. View Source